Cas no 343926-90-9 (Butanoic acid, 4-cyano-3-methyl-)
343926-90-9 structure
Product Name:Butanoic acid, 4-cyano-3-methyl-
CAS No:343926-90-9
MF:C6H9NO2
MW:127.141161680222
CID:1464144
Update Time:2024-08-23
Butanoic acid, 4-cyano-3-methyl- Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid, 4-cyano-3-methyl-
- 4-cyano-3-methylbutanoic acid
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- Inchi: 1S/C6H9NO2/c1-5(2-3-7)4-6(8)9/h5H,2,4H2,1H3,(H,8,9)
- InChI Key: LDJSUMSJZJXJLK-UHFFFAOYSA-N
- SMILES: C(O)(=O)CC(C)CC#N
Computed Properties
- Exact Mass: 127.06337
Experimental Properties
- Density: 1.096±0.06 g/cm3(Predicted)
- Boiling Point: 304.4±25.0 °C(Predicted)
- PSA: 61.09
- pka: 4.46±0.10(Predicted)
Butanoic acid, 4-cyano-3-methyl- Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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